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Compound of Interest

Compound Name: 3,3,3-Trifluoropropionyl chloride

Cat. No.: B1304128 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,3,3-Trifluoropropionyl Chloride

Introduction
3,3,3-Trifluoropropionyl chloride (TFPC) is a highly reactive acyl chloride that serves as a

critical building block in modern organic synthesis. Its trifluoromethyl group (-CF3) imparts

unique chemical and physical properties that are increasingly leveraged in the development of

novel pharmaceuticals, agrochemicals, and advanced materials.[1][2] The incorporation of a -

CF3 moiety can significantly enhance a molecule's metabolic stability, lipophilicity, and binding

affinity, making TFPC a valuable reagent for drug discovery professionals.[1] This guide

provides a comprehensive overview of the core physical properties, reactivity, handling

protocols, and applications of 3,3,3-Trifluoropropionyl chloride, tailored for researchers and

scientists in the field.

Chemical Identity and Structure
Proper identification is the foundation of safe and effective chemical handling. TFPC is

recognized by several identifiers across chemical databases and regulatory frameworks.

IUPAC Name: 3,3,3-trifluoropropanoyl chloride[3]

Synonyms: 3,3,3-trifluoropropionic acid chloride, 3,3,3-trifluoropropanoyl chloride[4][5]

CAS Number: 41463-83-6[3][4][5]
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Molecular Formula: C₃H₂ClF₃O[3][4][5]

Molecular Weight: 146.49 g/mol [3][5]

SMILES: C(C(=O)Cl)C(F)(F)F[3]

InChI Key: VOSQLWCTKGQTAY-UHFFFAOYSA-N[6]

Core Physical and Chemical Properties
The physical properties of TFPC dictate its behavior under various experimental conditions and

are crucial for process design, safety assessments, and purification methods. It is a colorless

liquid at room temperature.[5]

Property Value Source(s)

Appearance Colorless Liquid [5][7]

Boiling Point 48.4°C at 760 mmHg [5]

Density 1.422 g/cm³ [5]

Refractive Index 1.335 [5]

Vapor Pressure
311.0 ± 0.1 mmHg at 25°C

(Predicted)
[5]

Molecular Weight 146.49 g/mol [3][5]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of 3,3,3-
Trifluoropropionyl chloride. Standard analytical techniques yield characteristic spectral data.

While specific spectra are proprietary to suppliers, comprehensive datasets including 1H NMR,

13C NMR, IR, and Mass Spectrometry are available for reference from chemical suppliers and

databases.[8]

Reactivity, Stability, and Safe Handling
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As a highly reactive acyl chloride, the utility of TFPC is intrinsically linked to its chemical

reactivity. Understanding its stability profile is paramount for safe handling and achieving

desired synthetic outcomes.

Reactivity Profile
The primary mode of reactivity for TFPC is nucleophilic acyl substitution. The electron-

withdrawing nature of the adjacent trifluoromethyl group enhances the electrophilicity of the

carbonyl carbon, making it highly susceptible to attack by nucleophiles such as alcohols,

amines, and water.

Hydrolysis: TFPC reacts readily, and potentially violently, with water and moisture to produce

3,3,3-trifluoropropionic acid and corrosive hydrogen chloride (HCl) gas.[4][9] This high

moisture sensitivity necessitates handling under anhydrous conditions.

Incompatible Materials: It should be stored away from strong oxidizing agents, bases

(including strong alkalis), alcohols, and alkali metals.[4][10]

Stability and Storage
Under appropriate conditions, TFPC is stable.[4] The key to preventing degradation is rigorous

exclusion of moisture.

Storage Conditions: For long-term integrity, TFPC should be stored in a dry, cool, and well-

ventilated area in tightly sealed containers.[4][10] It is best kept under an inert atmosphere

(e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.[4]

Thermal Decomposition: In the event of a fire, thermal decomposition can generate

hazardous products, including carbon oxides (CO, CO₂), hydrogen chloride, and hydrogen

fluoride.[4]

Hazard Identification and Personal Protective
Equipment (PPE)
3,3,3-Trifluoropropionyl chloride is a hazardous substance that requires strict safety

protocols.
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Primary Hazards:

Causes severe skin burns and eye damage (H314).[3][4]

May cause respiratory irritation (H335).[3][4]

Material is destructive to the tissues of the mucous membranes and upper respiratory

tract.[4]

Recommended Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling TFPC. The causality behind these

choices is the chemical's corrosive and volatile nature.

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes.[4]

Hand Protection: Use chemically resistant gloves (e.g., butyl rubber, Viton®). Always inspect

gloves prior to use.

Skin and Body Protection: Wear a chemically resistant lab coat or apron. Safety shoes are

also recommended.[4]

Respiratory Protection: All handling should occur in a well-ventilated chemical fume hood.[4]

If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an

appropriate cartridge is required.[4]

Synthesis and Applications in Research and
Development
TFPC is not only a reagent but also a product of specific chemical processes. Its primary value

lies in its application as a synthetic intermediate.

Synthesis Pathway
One established industrial method for producing TFPC involves the direct chlorination of 3,3,3-

trifluoropropionaldehyde using a chlorinating agent like sulfuryl chloride (SO₂Cl₂).[11] This

process provides an efficient route from a readily available starting material.
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3,3,3-Trifluoropropionaldehyde

3,3,3-Trifluoropropionyl chloride

 Chlorination

Chlorinating Agent
(e.g., SO₂Cl₂)

Click to download full resolution via product page

Caption: Synthesis of TFPC via chlorination.

Key Applications
The trifluoromethyl group is a privileged moiety in medicinal chemistry. TFPC serves as a key

reagent for introducing the CF₃CH₂C(O)- group into molecules.

Pharmaceuticals: It is an essential intermediate in the synthesis of various drug candidates,

where the trifluoromethyl group can improve metabolic stability and receptor binding.[11][12]

Agrochemicals: Similar to pharmaceuticals, the inclusion of fluorinated groups can enhance

the efficacy and environmental persistence of pesticides and herbicides.[11][12]

Materials Science: TFPC is used in the surface modification of materials, such as cellulose

fibers, to alter their surface properties (e.g., hydrophobicity).[7][13]

Experimental Protocol: Standard Handling and
Reaction Quenching
This protocol outlines a self-validating system for the safe handling of TFPC in a laboratory

setting, from reagent preparation to reaction quenching. The causality for each step is rooted in

the chemical's high reactivity and hazardous nature.

Workflow: Safe Handling and Use of TFPC
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Preparation Phase

Handling & Reaction

Quenching & Cleanup

1. Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

2. Verify Fume Hood Operation

3. Assemble Dry Glassware
(Oven or flame-dried)

4. Purge with Inert Gas
(Nitrogen/Argon)

5. Transfer TFPC via Syringe
(Under inert atmosphere)

6. Add to Anhydrous Solvent

7. Perform Reaction
(Maintain inert atmosphere & temperature control)

9. Slowly Add Reaction Mixture
to Quenching Solution with Stirring

8. Prepare Quenching Solution
(e.g., Saturated NaHCO₃ solution)

10. Decontaminate Glassware
(Rinse with appropriate solvent, then base wash)

11. Dispose of Waste
(Follow institutional guidelines for halogenated waste)

Click to download full resolution via product page

Caption: Standard workflow for safe handling of TFPC.
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Step-by-Step Methodology
Preparation (Steps 1-4):

1.1 Don PPE: Before entering the lab, put on all required PPE. This is a non-negotiable

first step to mitigate exposure risk.

1.2 Fume Hood Verification: Ensure the chemical fume hood has a valid inspection sticker

and is drawing air correctly. This is the primary engineering control to prevent inhalation of

corrosive vapors.

1.3 Dry Glassware: Use glassware that has been oven-dried (>120°C) or flame-dried

under vacuum to remove all traces of water, which would otherwise react with and

consume the reagent.

1.4 Inert Atmosphere: Assemble the glassware and purge the system with an inert gas like

nitrogen or argon. This displaces air and atmospheric moisture.

Handling and Reaction (Steps 5-7):

2.1 Reagent Transfer: Using a dry syringe, carefully draw the required volume of 3,3,3-
Trifluoropropionyl chloride. The transfer must be performed under a positive pressure of

inert gas to prevent moisture ingress.

2.2 Solvent Addition: Slowly add the TFPC to the reaction vessel containing an anhydrous

solvent.

2.3 Reaction: Proceed with the addition of other reagents as per the specific synthetic

plan, maintaining the inert atmosphere and appropriate temperature control throughout.

Quenching and Cleanup (Steps 8-11):

3.1 Prepare Quench: Before workup, prepare a quenching solution. A saturated solution of

sodium bicarbonate (NaHCO₃) is often used to neutralize the acidic byproducts (HCl) and

any unreacted TFPC.

3.2 Quench Reaction:Slowly and carefully add the reaction mixture to the stirred

quenching solution. This step is exothermic and will release CO₂ gas; slow addition
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prevents a dangerous pressure buildup.

3.3 Decontaminate: All glassware that came into contact with TFPC should be rinsed with

a suitable organic solvent (e.g., acetone) in the fume hood, followed by a careful rinse with

a basic solution (like dilute sodium bicarbonate) to neutralize any residue before standard

washing.

3.4 Waste Disposal: Dispose of all liquid and solid waste in properly labeled halogenated

waste containers according to institutional and local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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